Cas no 1351386-88-3 (2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester)
2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester
-
- Inchi: 1S/C12H12BrN3O2/c1-8(2)18-12(17)10-5-9(3-4-11(10)13)16-6-14-15-7-16/h3-8H,1-2H3
- InChI Key: LLZUCBXWOCSNAL-UHFFFAOYSA-N
- SMILES: C(OC(C)C)(=O)C1=CC(N2C=NN=C2)=CC=C1Br
2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494992-1g |
Isopropyl2-bromo-5-(4H-1,2,4-triazol-4-yl)benzoate |
1351386-88-3 | 97% | 1g |
$366 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610935-1g |
Isopropyl 2-bromo-5-(4H-1,2,4-triazol-4-yl)benzoate |
1351386-88-3 | 97% | 1g |
¥2541.0 | 2023-04-10 |
2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester
Introduction to 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester (CAS No. 1351386-88-3) in Modern Chemical Research
2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester, identified by the CAS number 1351386-88-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of triazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent and a benzoic acid ester moiety linked to a triazole ring, make it a valuable scaffold for further chemical modifications and biological evaluations.
The benzoic acid ester group in 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester contributes to its solubility and reactivity, facilitating its use in synthetic chemistry and drug development processes. The bromo substituent at the 2-position of the triazole ring enhances its utility as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These attributes have positioned this compound as a key intermediate in the synthesis of novel pharmaceutical agents.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester has been explored as a potential lead compound in the quest for new therapeutic entities. Its triazole core is known to exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. Preliminary studies have highlighted its efficacy in modulating pathways such as Janus kinase (JAK) signaling and nuclear factor kappa B (NF-κB) activation, which are critical in immunological and inflammatory conditions.
The isopropyl ester functionality of this compound not only enhances its metabolic stability but also allows for facile derivatization into other pharmacologically relevant analogs. Researchers have leveraged this property to generate libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying potent drug candidates. The benzoic acid moiety further contributes to the molecule's pharmacokinetic profile by improving its binding affinity to target proteins. This combination of structural features makes 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester an attractive candidate for further optimization.
Advances in computational chemistry and molecular modeling have accelerated the process of designing derivatives of 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester with enhanced bioactivity. These tools have been instrumental in predicting binding modes and optimizing pharmacokinetic properties, thereby reducing the time and cost associated with traditional trial-and-error approaches. The integration of machine learning algorithms has further refined the selection of substituents that maximize potency while minimizing off-target effects.
The role of 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester in medicinal chemistry extends beyond its use as an intermediate. It has been employed in the synthesis of conjugates that combine therapeutic agents with imaging probes or delivery systems. This approach has opened up new avenues in targeted drug delivery and real-time monitoring of therapeutic responses. The ability to functionalize this compound at multiple positions allows for the creation of hybrid molecules that exhibit synergistic effects when used in combination therapies.
Recent publications have demonstrated the utility of 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester in developing novel antiviral agents. The triazole ring's ability to interact with viral proteases and polymerases has been exploited to design inhibitors that disrupt viral replication cycles. Additionally, its incorporation into peptidomimetics has shown promise in targeting viral entry mechanisms. These findings underscore the versatility of this compound as a building block for antiviral drug discovery.
The environmental impact of chemical synthesis has also influenced research directions involving 2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester. Green chemistry principles have guided efforts to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Catalytic methods employing transition metals have been particularly effective in facilitating transformations while maintaining high yields and selectivity. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.
In conclusion,2-Bromo-5-[1,2,4]triazol-4-ylenes-benzoic acid isopropylester (CAS No.1351386-88-3) represents a significant advancement in chemical research with broad implications for drug development and therapeutic innovation. Its unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound,its importance in addressing global health challenges will only continue to grow.
1351386-88-3 (2-Bromo-5-[1,2,4]triazol-4-yl-benzoic acid isopropyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)